Cas no 21323-81-9 (9H-Purin-6-amine,8-iodo-, hydrochloride (1:1))

• Product Name: 9H-Purin-6-amine,8-iodo-, hydrochloride (1:1)
• CAS No: 21323-81-9
• MF: C₅H₅ClIN₅
• MW: 297.484170675278
• CID: 285428
• PubChem ID: 54606120
• Update Time: 2025-04-19

9H-Purin-6-amine,8-iodo-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 9H-Purin-6-amine,8-iodo-, hydrochloride (1:1)
• 8-iodo-7H-purin-6-amine,hydrochloride
• NSC-110647
• DTXSID90714225
• 21323-81-9
• 8-Iodo-7H-purin-6-amine--hydrogen chloride (1/1)
• NSC110647

• Inchi： 1S/C5H4IN5.ClH/c6-5-10-2-3(7)8-1-9-4(2)11-5;/h1H,(H3,7,8,9,10,11);1H
• InChI Key： BBYOIHKNMDAVBU-UHFFFAOYSA-N
• SMILES： IC1=NC2=C(C(N)=NC=N2)N1.Cl

Computed Properties

• Exact Mass: 260.95082
• Monoisotopic Mass: 296.92782g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 154
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.5Ų

Experimental Properties

• PSA: 75.46